Cas no 898754-58-0 (3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone)

• Product Name: 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone
• CAS No: 898754-58-0
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• MDL: MFCD03843776
• CID: 869511
• PubChem ID: 24726389
• Update Time: 2025-11-02

3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
• 3-(2,6-DIMETHYLPHENYL)-2'-THIOMETHYLPROPIOPHENONE
• 898754-58-0
• AKOS016022181
• 3-(2,6-Dimethylphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
• DTXSID60644782
• MFCD03843776
• 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone

• MDL： MFCD03843776
• Inchi： 1S/C18H20OS/c1-13-7-6-8-14(2)15(13)11-12-17(19)16-9-4-5-10-18(16)20-3/h4-10H,11-12H2,1-3H3
• InChI Key： BEFDGZTYSSKCCG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 284.12300
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 440.1°C at 760 mmHg
• Flash Point: 239.9°C
• Refractive Index: 1.591
• PSA: 42.37000
• LogP: 4.84080

Additional information on 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone

Comprehensive Overview of 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone (CAS No. 898754-58-0)

3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone (CAS No. 898754-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to in abbreviated forms such as DMP-TMP, features a thiomethyl group attached to a propiophenone backbone, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing more complex molecules, making it a valuable asset in drug discovery and material science.

The chemical structure of 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone includes a 2,6-dimethylphenyl moiety, which contributes to its steric and electronic properties. This structural feature is often explored in the context of enzyme inhibition and receptor binding, topics that are currently trending in medicinal chemistry. With the rise of AI-driven drug discovery and computational chemistry, this compound has been studied for its potential interactions with biological targets, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions related to this compound is: "What are the applications of 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone in drug development?" The answer lies in its versatility as a building block for small-molecule inhibitors and pharmacophores. Its thiomethyl group, in particular, is known to participate in hydrogen bonding and van der Waals interactions, making it a candidate for modulating protein-ligand interactions. This aligns with the current focus on fragment-based drug design, a hot topic in pharmaceutical research.

Another area of interest is the compound's potential role in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring ways to utilize 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone in catalytic processes that minimize waste and energy consumption. Searches for "eco-friendly chemical synthesis" and "green catalysts" have surged, and this compound's reactivity profile makes it a subject of ongoing investigation in this field.

From a commercial perspective, 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone is available through specialized chemical suppliers, often listed under its CAS No. 898754-58-0. Its pricing and availability are frequently queried, reflecting its niche but growing demand. The compound's stability under various conditions also makes it a reliable choice for laboratory use, contributing to its steady market presence.

In summary, 3-(2,6-Dimethylphenyl)-2'-thiomethylpropiophenone (CAS No. 898754-58-0) is a multifaceted compound with applications spanning drug discovery, material science, and sustainable chemistry. Its structural features, particularly the thiomethyl and dimethylphenyl groups, offer rich opportunities for research and innovation. As the scientific community continues to explore its potential, this compound remains a key player in advancing modern chemistry and pharmaceutical development.